![molecular formula C18H13N3OS B2584178 3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide CAS No. 1226453-49-1](/img/structure/B2584178.png)
3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Indole is a heterocyclic compound that is a key component in many biologically active compounds. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . Thiazole, on the other hand, is a ring compound that contains both sulfur and nitrogen in the ring .
Molecular Structure Analysis
The molecular structure of indole consists of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . Thiazole is a ring compound that contains both sulfur and nitrogen in the ring .Chemical Reactions Analysis
Indole and thiazole moieties are known to undergo various chemical reactions. For example, indole can undergo electrophilic substitution at the C3 position . Thiazole can undergo reactions such as halogenation, acylation, and alkylation .Physical And Chemical Properties Analysis
Indole is a crystalline solid that is colorless and has a distinct odor . Thiazole is also a colorless liquid with a pyridine-like odor .Scientific Research Applications
Potential Cannabinoid Receptor Activity
Research involving thiazolylindoles, a category to which "3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide" could be related, has identified novel compounds with potential activity at cannabinoid receptors. These findings suggest a basis for exploring therapeutic applications in areas influenced by cannabinoid receptor activity (Westphal et al., 2015).
Supramolecular Gelators
A study on N-(thiazol-2-yl)benzamide derivatives, which share a core structural similarity with "3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide," highlighted their role as supramolecular gelators. This research underscores the significance of methyl functionality and S⋯O interaction in their gelation behavior, providing insights into novel materials for various applications (Yadav & Ballabh, 2020).
Anti-inflammatory Properties
Compounds derived from thiazole and thiazoline, including structures similar to "3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide," have demonstrated anti-inflammatory activities. These findings suggest the potential for developing new anti-inflammatory drugs (Lynch et al., 2006).
Alkaline Phosphatase Inhibitors
Bi-heterocyclic benzamides, potentially including "3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide" derivatives, have been identified as potent inhibitors of alkaline phosphatase. This activity is relevant for medical conditions related to bone and teeth calcification (Abbasi et al., 2019).
Antifungal Agents
Research into thiazolyl benzamide derivatives has explored their potential as antifungal agents, indicating a broad spectrum of biological activities associated with this chemical structure. These compounds exhibit promising antifungal properties, suggesting their utility in developing new antifungal medications (Narayana et al., 2004).
Mechanism of Action
Future Directions
The future directions for research on “3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide” would likely depend on the results of initial studies on its properties and potential applications. Given the biological activity of many indole and thiazole-containing compounds, it’s possible that this compound could be studied for potential medicinal applications .
properties
IUPAC Name |
3-indol-1-yl-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3OS/c22-17(20-18-19-9-11-23-18)14-5-3-6-15(12-14)21-10-8-13-4-1-2-7-16(13)21/h1-12H,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMBOIUXJMOMFQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2C3=CC=CC(=C3)C(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-indol-1-yl)-N-(thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.